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For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl lactate, the ester of benzyl alcohol and lactic acid, is a versatile molecule with
established applications in the fragrance and flavor industries.[1][2] Beyond these traditional
uses, emerging research suggests its potential in a variety of advanced scientific applications.
Its chiral nature, potential biological activities, and utility as a synthetic intermediate make it a
compound of significant interest for researchers in pharmaceuticals, agrochemicals, and
material science.[3][4] This technical guide provides a comprehensive overview of the potential
research applications of benzyl lactate, including detailed experimental protocols, quantitative
data, and visualizations of key pathways and workflows.

Physicochemical Properties and Toxicological
Profile

Benzyl lactate (C10H1203) is a colorless to pale yellow liquid with a mild, aromatic odor.[5] Its
key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Weight 180.20 g/mol
Density ~1.15 g/cm?3 at 20°C
- ) 160-170°C at reduced
Boiling Point
pressure
Flash Point ~120°C (closed cup)
- Slightly soluble in water;
Solubility )
soluble in alcohol and ether
log Kow 1.1-1.3 (estimated)

From a toxicological perspective, lactate esters are generally considered to have low acute
toxicity. The oral LD50 for lactate esters is reported to be greater than 2000 mg/kg. Benzyl
lactate is not classified as acutely toxic and is not considered a skin or eye irritant under
standard classification systems. However, as with any chemical, appropriate safety precautions
should be taken during handling.

Synthesis of Benzyl Lactate

Benzyl lactate can be synthesized through several methods, including direct esterification,
transesterification, and enzymatic synthesis.

Direct Esterification

This method involves the acid-catalyzed reaction of lactic acid with benzyl alcohol.

o Apparatus Setup: To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux
condenser, and a magnetic stirrer, add lactic acid (1.0 equivalent), benzyl alcohol (1.2
equivalents), and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid, 0.05
equivalents).

o Reaction: Add a suitable solvent for azeotropic removal of water (e.g., toluene). Heat the
mixture to reflux.
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» Monitoring: Monitor the reaction progress by observing the collection of water in the Dean-
Stark trap. The reaction is complete when no more water is collected.

o Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent such
as ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate to
neutralize the acid catalyst, followed by washing with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by vacuum distillation to yield
pure benzyl lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Benzyl lactate|MSDS [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1666779?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666779?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC37313.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. benzyl lactate [chembk.com]

3. chemos.de [chemos.de]

4. Toward the development of a general chiral auxiliary. 9. Highly diastereoselective
alkylations and acylations to form tertiary and quaternary centers - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. Benzyl Lactate MSDS/SDS | Supplier & Distributor [ko.eleph-citrics.com]

» To cite this document: BenchChem. [Potential Research Applications of Benzyl Lactate: An
In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666779#potential-research-applications-of-benzyl-
lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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